Lithium tetrachloropalladate(II)

Specification

• CAS No.: 15525-45-8
• Molecular Formula: Cl4Li2Pd
• Molecular Weight: 262.2 g/mol
• IUPAC Name: dilithium;tetrachloropalladium(2-)
• Standard InChI: InChI=1S/4ClH.2Li.Pd/h4*1H;;;/q;;;;2*+1;+2/p-4
• Standard InChI Key: CVYYJWVQORMAOY-UHFFFAOYSA-J
• SMILES: [Li+].[Li+].Cl[Pd-2](Cl)(Cl)Cl
• Canonical SMILES: [Li+].[Li+].Cl[Pd-2](Cl)(Cl)Cl

Introduction

Chemical Structure and Properties

Molecular Composition

Lithium tetrachloropalladate(II) has the molecular formula Li₂PdCl₄ with a molecular weight of approximately 262.2 g/mol. The compound features a central palladium atom in a +2 oxidation state, coordinated with four chloride ions in a square planar geometry, which is typical of d⁸ metal complexes. The negative charge of the [PdCl₄]²⁻ complex anion is balanced by two lithium cations.

Physical Characteristics

The compound typically appears as brown crystals or a crystalline powder. It is soluble in water, which enhances its versatility in various applications. Lithium tetrachloropalladate(II) is known to be moisture-sensitive, necessitating proper storage and handling conditions to maintain its stability and reactivity.

Spectroscopic and Chemical Properties

In terms of chemical parameters, lithium tetrachloropalladate(II) has been characterized through various spectroscopic and analytical techniques. It possesses zero hydrogen bond donors and one hydrogen bond acceptor as determined by computational analysis. The compound also has zero rotatable bonds, reflecting its rigid coordination structure.

Table 1: Key Properties of Lithium Tetrachloropalladate(II)

Property	Value
Molecular Formula	Cl₄Li₂Pd
Molecular Weight	262.2 g/mol
Appearance	Brown crystals or crystalline powder
Solubility	Soluble in water
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	1
Rotatable Bond Count	0
Exact Mass	261.80795 Da
Monoisotopic Mass	259.81090 Da
CAS Number	15525-45-8

Synthesis and Preparation Methods

Laboratory Synthesis

The standard laboratory synthesis of lithium tetrachloropalladate(II) involves the reaction of palladium(II) chloride with lithium chloride in aqueous solution. The general reaction equation can be represented as:

PdCl₂ + 2LiCl → Li₂PdCl₄

This synthetic route typically involves dissolving palladium(II) chloride in water, followed by the addition of lithium chloride. The mixture is then stirred and heated to facilitate the formation of the desired product.

Applications in Catalysis

Cross-Coupling Reactions

Lithium tetrachloropalladate(II) is extensively utilized as a catalyst in organic synthesis, particularly in cross-coupling reactions. These reactions are crucial for forming carbon-carbon bonds in organic compounds, which are essential for synthesizing pharmaceuticals and complex organic molecules.

Suzuki-Miyaura Coupling

In Suzuki-Miyaura coupling, lithium tetrachloropalladate(II) catalyzes the reaction between organoboron compounds and organic halides to form carbon-carbon bonds. This reaction is particularly valuable for the synthesis of biaryl compounds, which are important structural motifs in pharmaceuticals and materials science.

Heck Reaction

The Heck reaction involves the coupling of alkenes with aryl or vinyl halides. Lithium tetrachloropalladate(II) facilitates this transformation, enabling the formation of substituted alkenes that serve as versatile building blocks in organic synthesis.

Sonogashira Coupling

In Sonogashira coupling, terminal alkynes are coupled with aryl or vinyl halides. Lithium tetrachloropalladate(II) acts as an effective catalyst for this reaction, allowing the synthesis of compounds with alkyne functionality that are valuable in materials science and medicinal chemistry.

Table 2: Efficiency of Lithium Tetrachloropalladate(II) in Cross-Coupling Reactions

Reaction Type	Substrates	Major Products	Typical Yield (%)
Suzuki Coupling	Boronic acid + Aryl halide	Biaryl compounds	85-95
Heck Reaction	Aryl halide + Alkene	Substituted alkenes	80-90
Sonogashira	Terminal alkyne + Aryl halide	Alkynylated products	75-88

Mechanism of Catalytic Action

The catalytic mechanism of lithium tetrachloropalladate(II) typically involves several key steps:

• Initiation: The palladium(II) species is reduced to a catalytically active palladium(0) species.

• Oxidative addition: The palladium(0) inserts into a carbon-halogen bond of the aryl or vinyl halide.

• Transmetalation: The organic group from the organometallic reagent transfers to the palladium center.

• Reductive elimination: The coupled product is released, and the palladium(0) catalyst is regenerated.

This mechanistic pathway allows lithium tetrachloropalladate(II) to efficiently catalyze various cross-coupling reactions under relatively mild conditions, making it a versatile tool in organic synthesis.

Materials Science Applications

Precursor for Palladium Nanoparticles

Lithium tetrachloropalladate(II) serves as an important precursor for the preparation of palladium nanoparticles, which have numerous applications in materials science and technology.

Electrocatalysis

Palladium nanoparticles derived from lithium tetrachloropalladate(II) function as effective electrocatalysts in fuel cells and water-splitting reactions. These applications leverage the unique catalytic properties of palladium to enhance energy conversion efficiencies in sustainable energy technologies.

Sensing Technologies

The palladium nanoparticles produced from lithium tetrachloropalladate(II) are utilized in various sensing technologies. Their specific surface properties and reactivity make them particularly useful for detecting gases and biomolecules in environmental monitoring and diagnostic applications.

Table 3: Applications of Palladium Nanoparticles Derived from Lithium Tetrachloropalladate(II)

Application Type	Description	Example Uses
Electrocatalysis	Catalysts for energy conversion	Fuel cells, water splitting reactions
Sensing	Detection of specific analytes	Gas sensors, biomolecule detection systems
Advanced Materials	Enhancement of material properties	Conductive materials, electronic components

Novel Materials Development

Beyond nanoparticle applications, lithium tetrachloropalladate(II) contributes to the development of advanced materials with enhanced electrical conductivity, catalytic activity, and sensing capabilities. These materials find applications in electronics, photonics, and other high-technology fields where specialized material properties are required.

Biological Activity

Antimicrobial Properties

Research has demonstrated that lithium tetrachloropalladate(II) possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria. Studies have shown effective inhibition against common pathogens including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa.

Table 4: Antibacterial Activity of Lithium Tetrachloropalladate(II)

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Cytotoxicity Studies

The cytotoxicity of lithium tetrachloropalladate(II) has been evaluated in various cell lines, revealing interesting potential for biomedical applications. The compound demonstrates a dose-dependent cytotoxic effect, with higher activity against cancer cell lines compared to normal human cells.

Table 5: Cytotoxicity of Lithium Tetrachloropalladate(II)

Cell Line	IC50 (µM)
HeLa (cervical cancer)	25
MCF-7 (breast cancer)	30
Normal Human Fibroblasts	>100

Mechanism of Biological Action

The biological effects of lithium tetrachloropalladate(II) are believed to involve multiple mechanisms:

• Generation of reactive oxygen species (ROS) in cells, leading to oxidative stress

• Disruption of cellular membranes due to interactions with membrane components

• Possible interference with key cellular enzymes and metabolic pathways

• DNA binding and potential disruption of replication processes

These mechanisms contribute to both the antimicrobial effects and cytotoxicity observed in experimental studies, suggesting potential applications in both antimicrobial treatments and possibly cancer therapy.

Comparative Analysis with Similar Compounds

Related Palladium Complexes

Several tetrachloropalladate complexes share structural similarities with the lithium variant:

• Potassium tetrachloropalladate(II)

• Sodium tetrachloropalladate(II)

• Palladium(II) chloride (a precursor compound)

Distinctive Features

Lithium tetrachloropalladate(II) possesses unique characteristics that distinguish it from related compounds:

• The presence of lithium ions influences its solubility and reactivity profiles

• Its specific coordination environment affects its catalytic efficiency in certain reactions

• The compound demonstrates particular stability characteristics that can be advantageous in specific applications

These distinctive features make lithium tetrachloropalladate(II) particularly suitable for certain catalytic applications and as a precursor in materials science.

Current Research Trends and Future Directions

Recent Research Developments

Current research on lithium tetrachloropalladate(II) focuses on several promising areas:

• Development of more efficient and selective catalytic systems for specific organic transformations

• Creation of novel palladium-based nanomaterials with enhanced properties for technological applications

• Investigation of its potential biological applications, particularly in antimicrobial and anticancer research

• Environmental applications, including pollutant remediation processes

Future Research Opportunities

Several promising research directions for lithium tetrachloropalladate(II) include:

• Optimization of catalytic performance through structural modifications and reaction condition refinements

• Exploration of its role in green chemistry applications, including sustainable synthesis methods

• Further investigation of its biological activities and potential therapeutic applications

• Development of new materials with specific properties for advanced technological applications, such as energy storage and conversion devices